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Introduction
Store-Operated Calcium Entry (SOCE) is a crucial and ubiquitous Ca²⁺ signaling pathway in a

multitude of cell types. It plays a fundamental role in maintaining intracellular Ca²⁺ homeostasis

and regulating a wide array of cellular functions, including gene expression, proliferation, and

apoptosis. The process is initiated by the depletion of Ca²⁺ from the endoplasmic reticulum

(ER), which is sensed by the stromal interaction molecule (STIM) proteins. Upon sensing low

ER Ca²⁺ levels, STIM proteins translocate and cluster at ER-plasma membrane junctions,

where they directly interact with and activate Orai channels, the pore-forming subunits of the

Ca²⁺ release-activated Ca²⁺ (CRAC) channel, leading to a sustained influx of extracellular

Ca²⁺.

(-)-Xestospongin C, a macrocyclic bis-1-oxaquinolizidine isolated from the marine sponge

Xestospongia sp., has been widely utilized as a pharmacological tool to investigate Ca²⁺

signaling pathways. It is most notably described as a potent, cell-permeable inhibitor of the

inositol 1,4,5-trisphosphate receptor (IP₃R), a key channel responsible for Ca²⁺ release from
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the ER.[1] By blocking the IP₃R, (-)-xestospongin C can be used to dissect the contribution of

IP₃-mediated Ca²⁺ release from other mechanisms that lead to ER store depletion and

subsequent SOCE activation. However, it is important to note that several studies have also

reported its inhibitory effects on the sarco/endoplasmic reticulum Ca²⁺-ATPase (SERCA) pump,

which could independently lead to ER Ca²⁺ store depletion.[2][3] This dual activity necessitates

careful experimental design and interpretation of results.

These application notes provide a comprehensive guide for utilizing (-)-xestospongin C to

investigate SOCE, including detailed experimental protocols and a summary of its reported

activities.

Quantitative Data
The following table summarizes the reported inhibitory concentrations of (-)-xestospongin C
against its primary target, the IP₃ receptor, and its notable off-target, the SERCA pump. This

data is essential for designing experiments with appropriate concentrations to achieve desired

effects while minimizing confounding off-target activities.
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Target Action Reported IC₅₀
Cell
System/Assay
Conditions

Reference

Inositol 1,4,5-

Trisphosphate

Receptor (IP₃R)

Inhibition of IP₃-

induced Ca²⁺

release

~358 nM
Cerebellar

microsomes
[1]

Inositol 1,4,5-

Trisphosphate

Receptor (IP₃R)

Inhibition of IP₃-

induced Ca²⁺

release

~350 nM Not specified [4]

Sarco/endoplas

mic reticulum

Ca²⁺-ATPase

(SERCA)

Inhibition of Ca²⁺

ATPase pump

Potent inhibitor

(IC₅₀ not

specified)

Frog

neuromuscular

junction

[2]

Sarco/endoplas

mic reticulum

Ca²⁺-ATPase

(SERCA)

Inhibition of Ca²⁺

ATPase pump

Potent inhibitor

(IC₅₀ not

specified)

Cultured dorsal

root ganglia

neurones

[3]

Voltage-gated

Ca²⁺ channels
Inhibition IC₅₀ = 0.63 μM

Guinea-pig ileum

smooth muscle

Voltage-gated K⁺

channels
Inhibition IC₅₀ = 0.13 μM

Guinea-pig ileum

smooth muscle

Note: The selectivity of (-)-xestospongin C for IP₃R over SERCA can be cell-type and context-

dependent. Researchers should empirically determine the optimal concentration for their

specific experimental system.

Signaling Pathways and Experimental Workflow
Store-Operated Calcium Entry (SOCE) Signaling
Pathway
The following diagram illustrates the canonical SOCE signaling cascade and the points of

intervention by pharmacological agents like thapsigargin and (-)-xestospongin C.
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Caption: SOCE pathway and inhibitor action.

Experimental Workflow for Measuring SOCE
This diagram outlines a typical experimental workflow for measuring SOCE using a calcium

imaging assay with Fura-2 AM.
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1. Cell Seeding
Plate cells on coverslips

2. Fura-2 AM Loading
Incubate cells with Fura-2 AM

3. Baseline Measurement
Record fluorescence in Ca²⁺-containing buffer

4. Store Depletion
Add Thapsigargin or agonist in Ca²⁺-free buffer

6. SOCE Measurement
Re-introduce Ca²⁺ and record fluorescence increase

5. (-)-Xestospongin C Incubation (Optional)
Pre-incubate with inhibitor before store depletion

Inhibitor treatment

7. Data Analysis
Calculate the ratio of fluorescence intensities (340/380 nm)

Click to download full resolution via product page

Caption: Calcium imaging workflow for SOCE.

Experimental Protocols
Protocol 1: Measurement of SOCE using Calcium
Imaging with Fura-2 AM
This protocol describes the measurement of SOCE in adherent cells using the ratiometric

calcium indicator Fura-2 AM.

Materials:
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Adherent cells of interest (e.g., HEK293, HeLa)

Glass-bottom dishes or coverslips

Fura-2 AM (acetoxymethyl ester)

Pluronic F-127

HEPES-buffered saline (HBS): 10 mM HEPES, 140 mM NaCl, 5 mM KCl, 1 mM MgCl₂, 10

mM glucose, pH 7.4

Ca²⁺-free HBS: HBS without CaCl₂ and supplemented with 1 mM EGTA

HBS with 2 mM CaCl₂

(-)-Xestospongin C stock solution (e.g., 10 mM in DMSO)

Thapsigargin stock solution (e.g., 1 mM in DMSO)

Fluorescence microscope equipped for ratiometric imaging (340/380 nm excitation, ~510 nm

emission)

Procedure:

Cell Preparation:

Seed cells onto glass-bottom dishes or coverslips 24-48 hours prior to the experiment to

achieve 70-80% confluency.

Fura-2 AM Loading:

Prepare a loading solution of 2-5 µM Fura-2 AM and 0.02% Pluronic F-127 in HBS with 2

mM CaCl₂.

Wash the cells once with HBS with 2 mM CaCl₂.

Incubate the cells with the Fura-2 AM loading solution for 30-60 minutes at 37°C in the

dark.
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Wash the cells twice with HBS with 2 mM CaCl₂ to remove excess dye and allow for de-

esterification for at least 15 minutes.

Baseline Fluorescence Measurement:

Mount the dish/coverslip onto the microscope stage.

Perfuse the cells with HBS with 2 mM CaCl₂.

Record the baseline fluorescence by alternating excitation at 340 nm and 380 nm and

measuring the emission at ~510 nm.

Investigation with (-)-Xestospongin C:

To investigate the effect of (-)-xestospongin C on agonist-induced SOCE, pre-incubate

the cells with the desired concentration of (-)-xestospongin C (e.g., 1-10 µM) in HBS with

2 mM CaCl₂ for 15-30 minutes.

Switch to Ca²⁺-free HBS containing the same concentration of (-)-xestospongin C.

Stimulate the cells with an IP₃-generating agonist (e.g., carbachol, ATP) to induce Ca²⁺

release from the ER.

Induction of Store Depletion:

To induce store depletion directly, switch the perfusion to Ca²⁺-free HBS.

Add thapsigargin (e.g., 1-2 µM) to the Ca²⁺-free HBS to irreversibly inhibit SERCA pumps

and deplete ER Ca²⁺ stores. A transient increase in cytosolic Ca²⁺ will be observed due to

the leak from the ER.

Measurement of SOCE:

Once the cytosolic Ca²⁺ level has returned to baseline in the Ca²⁺-free HBS, rapidly switch

the perfusion to HBS with 2 mM CaCl₂ (containing thapsigargin or the agonist and/or (-)-
xestospongin C as required).

Record the subsequent increase in the Fura-2 ratio, which represents SOCE.
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Data Analysis:

The ratio of the fluorescence intensities at 340 nm and 380 nm (F340/F380) is proportional

to the intracellular Ca²⁺ concentration.

Quantify SOCE by measuring the peak increase in the F340/F380 ratio upon re-addition of

extracellular Ca²⁺ or by calculating the area under the curve.

Protocol 2: Measurement of CRAC Current using Whole-
Cell Patch-Clamp Electrophysiology
This protocol provides a method to directly measure the activity of CRAC channels (Icrac)

using the whole-cell patch-clamp technique.

Materials:

Suspension cells (e.g., Jurkat T cells, RBL cells)

Patch-clamp rig with amplifier, digitizer, and data acquisition software

Borosilicate glass capillaries for pipette pulling

External solution (in mM): 140 NaCl, 4.5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose, pH

7.4 with NaOH.

Internal (pipette) solution (in mM): 135 Cs-glutamate, 8 MgCl₂, 10 BAPTA, 10 HEPES, pH

7.2 with CsOH.

(-)-Xestospongin C

IP₃ or Thapsigargin

Procedure:

Cell Preparation:

Use cells in suspension at a suitable density.
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Pipette Preparation:

Pull borosilicate glass capillaries to a resistance of 3-6 MΩ when filled with the internal

solution.

Establishing Whole-Cell Configuration:

Obtain a gigaohm seal (>1 GΩ) on a cell.

Rupture the membrane to achieve the whole-cell configuration.

Hold the cell at a potential of 0 mV.

Inducing and Measuring Icrac:

To induce Icrac, either include IP₃ (e.g., 20 µM) in the internal solution to deplete stores via

the IP₃R, or perfuse the cell with an external solution containing a SERCA inhibitor like

thapsigargin (e.g., 1 µM). The current will develop over several minutes as the stores

deplete.

Apply voltage ramps (e.g., -100 to +100 mV over 100 ms) or hyperpolarizing voltage steps

(e.g., to -80 or -100 mV) to measure the inwardly rectifying Icrac.

Application of (-)-Xestospongin C:

Once a stable Icrac is established, perfuse the cell with the external solution containing

the desired concentration of (-)-xestospongin C (e.g., 1-10 µM).

Record the change in current amplitude over time to determine the inhibitory effect.

Data Analysis:

Measure the inward current amplitude at a negative potential (e.g., -100 mV).

Plot the current amplitude over time to visualize the baseline Icrac and the effect of (-)-
xestospongin C.
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Construct current-voltage (I-V) relationships before and after inhibitor application to

characterize the properties of the blocked current.

Concluding Remarks
(-)-Xestospongin C is a valuable pharmacological agent for the study of store-operated

calcium entry. Its ability to inhibit the IP₃ receptor allows for the investigation of the role of IP₃-

mediated signaling in the activation of SOCE. However, researchers must be mindful of its off-

target effects, particularly on SERCA pumps, and design experiments accordingly. The

protocols provided here offer a robust framework for utilizing (-)-xestospongin C to elucidate

the intricate mechanisms of SOCE in various cellular contexts. Careful execution of these

experiments and thorough data analysis will contribute to a deeper understanding of this

fundamental cellular signaling pathway.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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